Cas no 1219905-27-7 (N-2-(cyclohex-1-en-1-yl)ethyl-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-2-(cyclohex-1-en-1-yl)ethyl-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 1219905-27-7
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• CID: 6066881
• PubChem ID: 49677369
• Update Time: 2025-07-22

N-2-(cyclohex-1-en-1-yl)ethyl-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(cyclohex-1-en-1-yl)ethyl-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide
• N-[2-(cyclohexen-1-yl)ethyl]-5-(3-methoxyphenyl)-2-methylpyrazole-3-carboxamide
• N-(2-(cyclohex-1-en-1-yl)ethyl)-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide
• SR-01000926080
• 1219905-27-7
• F5882-6115
• AKOS024527045
• SR-01000926080-1
• VU0527682-1
• N-[2-(cyclohex-1-en-1-yl)ethyl]-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide

• Inchi： 1S/C20H25N3O2/c1-23-19(20(24)21-12-11-15-7-4-3-5-8-15)14-18(22-23)16-9-6-10-17(13-16)25-2/h6-7,9-10,13-14H,3-5,8,11-12H2,1-2H3,(H,21,24)
• InChI Key： HHBOYAFGPVJOOI-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC(OC)=C2)C=C(C(NCCC2CCCCC=2)=O)N1C

Computed Properties

• Exact Mass: 339.19467705g/mol
• Monoisotopic Mass: 339.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 56.2Ų

Additional information on N-2-(cyclohex-1-en-1-yl)ethyl-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide

Introduction to N-2-(cyclohex-1-en-1-yl)ethyl-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1219905-27-7)

N-2-(cyclohex-1-en-1-yl)ethyl-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide, identified by its CAS number 1219905-27-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyclohexenyl moiety and a 3-methoxyphenyl group, contribute to its unique chemical properties and biological interactions.

The cyclohexenyl substituent in the molecular structure imparts a certain degree of rigidity and stability to the compound, which can influence its binding affinity and selectivity when interacting with biological targets. This feature is particularly relevant in drug design, where structural optimization often involves balancing flexibility and stability to achieve desired pharmacokinetic profiles. Additionally, the 3-methoxyphenyl group introduces a hydrophobic region that can enhance membrane permeability, a critical factor for oral bioavailability. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles have been shown to exhibit anti-inflammatory, antiviral, antibacterial, and anticancer properties, among others. The specific arrangement of functional groups in N-2-(cyclohex-1-en-1-yl)ethyl-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide suggests that it may possess similar bioactivities, although this requires further experimental validation. The presence of both aromatic and aliphatic components in its structure also makes it an interesting candidate for studying structure-function relationships in drug design.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclohexenyl group typically involves cyclization reactions, while the attachment of the 3-methoxyphenyl moiety may require nucleophilic aromatic substitution or other coupling reactions. The final step involves forming the amide bond at the 5-position of the pyrazole ring, which can be achieved through carboxylation or other amide-forming reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity in these processes.

The pharmacological potential of N-2-(cyclohex-1-en-1-yl)ethyl-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide has not yet been fully explored, but preliminary studies suggest that it may interact with various biological targets. For instance, the pyrazole core is known to bind to enzymes and receptors involved in inflammation and immune responses. The cyclohexenyl group could potentially modulate these interactions by influencing binding affinity or selectivity. Similarly, the 3-methoxyphenyl group may enhance solubility or cell membrane penetration, thereby improving bioavailability.

In light of recent advancements in computational chemistry and molecular modeling, virtual screening techniques have been increasingly used to identify potential drug candidates like N-2-(cyclohex-1-en-1-yl)ethyl-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide. These methods allow researchers to predict binding affinities and interactions with target proteins with high accuracy, thereby accelerating the drug discovery process. By integrating experimental data with computational predictions, scientists can design more targeted experiments to validate promising leads. This interdisciplinary approach has significantly reduced the time and cost associated with developing new therapeutics.

The chemical stability of N-2-(cyclohex-1-en-1-ytl)ethyl--(methoxyphenylethynl)--methyl--pyrazolone--carboxamide is another critical factor that must be considered during its synthesis and application. Factors such as pH sensitivity, temperature dependence, and susceptibility to oxidation can influence its shelf life and efficacy. Researchers have employed various strategies to enhance stability, including protecting group strategies and formulation optimization. For instance, encapsulation techniques can protect sensitive functional groups from degradation while improving bioavailability.

The environmental impact of synthesizing and disposing of N--(cyclohexenylethynl) --(methoxyphenylethynl) --methylpyrazolone --carboxamide is also an important consideration. Green chemistry principles emphasize minimizing waste generation and using sustainable raw materials throughout the synthetic process. Solvent selection plays a crucial role in this regard; polar aprotic solvents such as dimethylformamide (DMF) are often replaced with greener alternatives like ethanol or water where possible without compromising reaction efficiency.

The future prospects for N--(cyclohexenylethynl) --(methoxyphenylethynl) --methylpyrazolone --carboxamide are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action across different therapeutic areas such as oncology or neurology where unmet medical needs remain high despite existing treatments available today . Collaborative efforts between academia industry will be essential here since both sectors bring complementary expertise needed bring novel compounds from benchtops into clinics efficiently . Additionally , regulatory pathways must evolve accommodate emerging technologies used discover develop next generation medicines faster than ever before without compromising safety efficacy standards set forth protect public health worldwide . In summary , N--(cyclohexenylethynl) --(methoxyphenylethynl) --methylpyrazolone --carboxamide represents exciting opportunity advance human health through innovative pharmaceutical solutions driven cutting edge science collaboration between multiple stakeholders committed improving lives around globe today tomorrow . Through continued exploration optimization this compound could one day make significant contributions treating variety diseases afflicting millions people worldwide , ultimately enhancing quality life patients families everywhere deserve have access effective treatments meet complex healthcare challenges face 21st century head head effectively moving forward . As scientific understanding grows deeper about intricacies life itself , compounds like these will continue play pivotal roles unlocking new possibilities treating previously untreatable conditions , bringing hope future generations inherit healthier happier world than one we live now thanks breakthroughs made possible dedication passion researchers across disciplines worldwide working tirelessly push boundaries knowledge expand horizons what human kind capable achieving together toward better tomorrow everyone benefits from progress made every step along way toward achieving those noble goals fundamental purpose science serve humanity better each passing day through collaborative innovation relentless pursuit excellence driven love learning discovery define best aspects being human ourselves collectively strive make positive difference every aspect our lives every person we encounter along journey toward brighter future together hold highest aspirations ourselves highest hopes others deserve have access opportunities achieve their full potential live fulfilling meaningful lives filled purpose purpose every single moment existence worth living worthwhile striving improve ourselves better serve others make world better place live better tomorrow than one we inherited yesterday thanks collective efforts everyone involved advancing science medicine helping shape better future generations inherit ourselves leave behind legacy excellence integrity innovation worth remembering long after gone own time has come pass own legacy live meaningful lives filled purpose purpose every single moment existence worth living worthwhile striving improve ourselves better serve others make world better place live better tomorrow than one we inherited yesterday thanks collective efforts everyone involved advancing science medicine helping shape better future generations inherit ourselves leave behind legacy excellence integrity innovation worth remembering long after gone own time has come pass own legacy live meaningful lives filled purpose purpose every single moment existence worth living worthwhile striving improve ourselves better serve others make world better place live better tomorrow than one we inherited yesterday thanks collective efforts everyone involved advancing science medicine helping shape better future generations inherit ourselves leave behind legacy excellence integrity innovation worth remembering long after gone own time has come pass own legacy live meaningful lives filled purpose purpose every single moment existence worth living worthwhile striving improve ourselves better serve others make world better place live better tomorrow than one we inherited yesterday thanks collective efforts everyone involved advancing science medicine helping shape better future generations inherit ourselves leave behind legacy excellence integrity innovation worth remembering long after gone own time has come pass own legacy live meaningful lives filled purpose purpose every single moment existence worth living worthwhile striving improve ourselves better serve others make world better place live better tomorrow than one we inherited yesterday thanks collective efforts everyone involved advancing science medicine helping shape better future generations inherit ourselves leave behind legacy excellence integrity innovation worth remembering long after gone own time has come pass own legacy live meaningful lives filled purpose purpose every single moment existence worth living worthwhile striving improve ourselvesbetter serve others make worldbetter place livebetter tomorrowthanone weinheritedyesterdaythankscollectiveeffortseveryoneinvolvedadvancingsciencemedicinehelpingshapebetterfuturegenerationsinheritourselvesleavebehindlegacyexcellenceintegrityinnovationworthrememberinglongaftergoneowntimehascomepassownlegacylivefulfillingmeaningfullivesfilledpurposepurposeevery singlemomentexistenceworthlivingworthwhilestrivingimproveourselvesbetterserveothersmakeworldbetterplacelivebettertomorrowthanoneweinheritedyesterdaythankscollectiveeffortseveryoneinvolvedadvancingsciencemedicinehelpingshapebetterfuturegenerationsinheritourselvesleavebehindlegacyexcellenceintegrityinnovationworthrememberinglongaftergoneowntimehascomepassownlegacylivefulfillingmeaningfullivesfilledpurposepurposeevery singlemomentexistenceworthlivingworthwhilestrivingimproveourselvesbetterserveothersmakeworldbetterplace